Cas no 855649-96-6 (5,6-dimethylisoquinoline)

• Product Name: 5,6-dimethylisoquinoline
• CAS No: 855649-96-6
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD28667923
• CID: 5233927
• PubChem ID: 57610142
• Update Time: 2025-05-20

5,6-dimethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5,6-dimethyl-
• 5,6-dimethylisoquinoline

• MDL： MFCD28667923
• Inchi： 1S/C11H11N/c1-8-3-4-10-7-12-6-5-11(10)9(8)2/h3-7H,1-2H3
• InChI Key： VTAVHXMUCXUXKT-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C)=C(C)C=C2)C=CN=1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5,6-dimethylisoquinoline

Recent Advances in the Study of 5,6-Dimethylisoquinoline (CAS: 855649-96-6): A Comprehensive Research Brief

The compound 5,6-dimethylisoquinoline (CAS: 855649-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The following sections provide an in-depth analysis of recent studies, highlighting key discoveries and future directions.

Recent studies have demonstrated that 5,6-dimethylisoquinoline exhibits promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of specific kinase pathways involved in tumor proliferation. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in tumor growth rates without observable toxicity at therapeutic doses.

In addition to its anticancer potential, 5,6-dimethylisoquinoline has been investigated for its neuroprotective effects. Research published in Neuropharmacology (2024) highlighted its ability to modulate oxidative stress and inflammation in neuronal cells, suggesting a potential role in treating conditions such as Alzheimer's disease. The study employed advanced spectroscopic techniques and molecular docking simulations to elucidate the compound's mechanism of action, providing a robust foundation for further clinical development.

The synthesis of 5,6-dimethylisoquinoline has also seen advancements, with recent publications in Organic Letters (2024) describing more efficient and scalable methods. These innovations address previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications. The new synthetic routes emphasize green chemistry principles, reducing environmental impact while maintaining high efficiency.

Despite these promising developments, challenges remain in translating 5,6-dimethylisoquinoline into clinical use. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization of its formulation. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5,6-dimethylisoquinoline (CAS: 855649-96-6) represents a versatile and promising candidate for multiple therapeutic applications. Its dual role in oncology and neurology, coupled with recent advancements in synthesis, positions it as a compound of high interest for future drug development. Continued research will be essential to fully realize its potential and address existing limitations.